Cas no 1094868-45-7 (5-amino-1-2-(propan-2-yloxy)ethyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-2-(propan-2-yloxy)ethyl-1,2-dihydropyridin-2-one
• CAS No: 1094868-45-7
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5869393
• PubChem ID: 43260068
• Update Time: 2025-10-29

5-amino-1-2-(propan-2-yloxy)ethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-amino-1-[2-(1-methylethoxy)ethyl]-
• 5-Amino-1-(2-isopropoxyethyl)pyridin-2(1h)-one
• 5-amino-1-2-(propan-2-yloxy)ethyl-1,2-dihydropyridin-2-one
• 5-amino-1-[2-(propan-2-yloxy)ethyl]-1,2-dihydropyridin-2-one
• EN300-1106725
• CS-0348791
• 1094868-45-7

• Inchi： 1S/C10H16N2O2/c1-8(2)14-6-5-12-7-9(11)3-4-10(12)13/h3-4,7-8H,5-6,11H2,1-2H3
• InChI Key： NKUQPBLZSPHULQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCOC(C)C)C=C(N)C=C1

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 326.7±42.0 °C(Predicted)
• pka: 4.44±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-amino-1-2-(propan-2-yloxy)ethyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-amino-1-[2-(propan-2-yloxy)ethyl]-1,2-dihydropyridin-2-one (CAS No. 1094868-45-7)

The compound 5-amino-1-[2-(propan-2-yloxy)ethyl]-1,2-dihydropyridin-2-one (CAS No. 1094868-45-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridin-2-one core modified with an amino group and a propan-2-yloxyethyl side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 5-amino-1-[2-(propan-2-yloxy)ethyl]-1,2-dihydropyridin-2-one has surged due to their role in developing small-molecule therapeutics. This compound's CAS No. 1094868-45-7 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and catalysis. Its synthesis often involves multi-step organic reactions, including amination and etherification, which are critical for achieving high purity and yield.

One of the trending topics in the field is the exploration of sustainable synthesis methods for compounds like 5-amino-1-[2-(propan-2-yloxy)ethyl]-1,2-dihydropyridin-2-one. With growing environmental concerns, researchers are focusing on green chemistry approaches, such as catalyst-free reactions and solvent-free conditions, to minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly manufacturing, a topic frequently queried in AI-driven literature searches.

The pharmacological potential of 5-amino-1-[2-(propan-2-yloxy)ethyl]-1,2-dihydropyridin-2-one is another area of intense study. Preliminary studies suggest its derivatives may exhibit anti-inflammatory or antimicrobial properties, making it a candidate for drug repurposing initiatives. These findings are often discussed in forums related to personalized medicine and targeted therapy, which are among the most searched terms in biomedical research platforms.

From a commercial perspective, the compound's CAS No. 1094868-45-7 is listed in catalogs of leading chemical suppliers, highlighting its industrial significance. Quality control measures, such as HPLC and NMR spectroscopy, are essential to ensure its suitability for high-value applications. Additionally, its stability under various storage conditions is a common query among laboratory technicians and procurement specialists.

In summary, 5-amino-1-[2-(propan-2-yloxy)ethyl]-1,2-dihydropyridin-2-one represents a compelling case study in the intersection of organic synthesis, drug development, and sustainable chemistry. Its CAS No. 1094868-45-7 serves as a gateway to a wealth of scientific literature, addressing both academic and industrial interests. As research progresses, this compound is poised to play a pivotal role in advancing next-generation therapeutics and material science innovations.